molecular formula C11H6Cl2FNO2 B029864 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride CAS No. 69399-79-7

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride

Cat. No. B029864
CAS RN: 69399-79-7
M. Wt: 274.07 g/mol
InChI Key: XJCUKCOLGJDGGN-UHFFFAOYSA-N
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Description

This compound, also known as 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride, has the linear formula C11H6Cl2FNO2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C11H6Cl2FNO2 . The compound has a molecular weight of 255.635 .


Physical And Chemical Properties Analysis

The compound is a white solid . It has a molecular weight of 274.08 and its IUPAC name is 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarbonyl chloride .

Scientific Research Applications

Advanced Chemical Intermediates

Fcmic chloride is used as an advanced chemical intermediate . Chemical intermediates are compounds that are used in the production of other chemicals. They play a crucial role in the chemical industry, serving as building blocks for a wide range of products.

Synthesis of Thrombin Inhibitors

Fcmic chloride has been used in the synthesis of 2-(2-chloro-6-fluorophenyl)acetamides, which have potential applicability as thrombin inhibitors . Thrombin inhibitors are a type of anticoagulant that can prevent blood clots.

Safety and Hazards

According to the safety data sheet, this compound causes severe skin burns and eye damage. It reacts violently with water, liberating toxic gas . The safety data sheet advises to wear protective gloves, clothing, and eye/face protection when handling this compound .

properties

IUPAC Name

3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H6Cl2FNO2/c1-5-8(11(13)16)10(15-17-5)9-6(12)3-2-4-7(9)14/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XJCUKCOLGJDGGN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H6Cl2FNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40219518
Record name 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40219518
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride

CAS RN

69399-79-7
Record name 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=69399-79-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Fcmic chloride
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40219518
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.067.242
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name FCMIC CHLORIDE
Source FDA Global Substance Registration System (GSRS)
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Q & A

Q1: What is the significance of synthesizing 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride?

A: While the abstract doesn't delve into specific applications, the presence of a reactive carbonyl chloride group suggests this compound is likely an intermediate for synthesizing other, potentially more complex molecules. [] It could be used to introduce the specific isoxazole-containing fragment into various structures through reactions with amines, alcohols, or other nucleophiles.

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